![molecular formula C8H9NS B2366975 4-methyl-6H,7H-thieno[3,2-c]pyridine CAS No. 30433-99-9](/img/structure/B2366975.png)
4-methyl-6H,7H-thieno[3,2-c]pyridine
Cat. No. B2366975
M. Wt: 151.23
InChI Key: HBVBACFEOQYFLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07947689B2
Procedure details
In close analogy to the procedure described above, 4-Methyl-6,7-dihydro-thieno[3,2-c]pyridine is reacted with sodium triacetoxyborohydride to provide the title compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
25%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]2[CH:8]=[CH:9][S:10][C:6]=2[CH2:5][CH2:4][N:3]=1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>>[CH3:1][CH:2]1[C:7]2[CH:8]=[CH:9][S:10][C:6]=2[CH2:5][CH2:4][NH:3]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
CC1=NCCC2=C1C=CS2
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
CC1NCCC2=C1C=CS2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 25% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
